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Cat. No.: B191094 Get Quote

An In-depth Technical Guide to 2,6-Dimethoxy-
1,4-Benzoquinone
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dimethoxy-1,4-benzoquinone (DMBQ) is a naturally occurring benzoquinone derivative

found in various plants, including fermented wheat germ, Vitis coignetiae (crimson glory vine),

and certain wood species.[1][2] It has garnered significant interest in the scientific community

for its diverse biological activities, including anti-cancer, anti-inflammatory, and muscle-

enhancing properties.[2][3] This technical guide provides a comprehensive overview of the

physical and chemical properties, experimental protocols, and key signaling pathways

associated with DMBQ.

Physical and Chemical Properties
2,6-Dimethoxy-1,4-benzoquinone is a yellow crystalline powder under standard conditions.[4]

[5] It is stable but combustible and incompatible with strong oxidizing agents.[1][6]

Tabulated Physical and Chemical Data
The following tables summarize the key quantitative properties of DMBQ.
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Identifier Value Reference(s)

CAS Number 530-55-2 [7]

Molecular Formula C₈H₈O₄ [1][7][8]

Molecular Weight 168.15 g/mol [7][8]

IUPAC Name
2,6-dimethoxycyclohexa-2,5-

diene-1,4-dione
[5][8]

Synonyms
2,6-Dimethoxy-p-

benzoquinone, DMBQ
[7][9]

Property Value Reference(s)

Appearance Yellow crystalline powder [4][5][6]

Melting Point
252-257 °C (with

decomposition)
[1][4][5][7][8]

Boiling Point
~311 °C at 760 mmHg

(Predicted)
[1]

Density ~1.2 - 1.3 g/cm³ (Predicted) [1][4]

logP -0.06 to 0.28 [1][8]

Solvent Solubility Reference(s)

DMSO Soluble [4][7][10]

Water 14.7 g/L (at 20 °C) [10]

Toluene 0.5 g / 10 mL [10]

Spectral Data
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Technique Data Summary Reference(s)

UV-Vis

Absorption maxima (λmax) at

289 nm and 392 nm (in neutral

aqueous solution).

[11]

Infrared (IR)

Spectrum conforms to the

structure. Data is available in

public databases.

[5][8][12]

Mass Spectrometry (MS)

Data available in public

databases such as

SpectraBase and the NIST

WebBook.

¹H and ¹³C NMR

While specific chemical shift

data is not readily available in

the cited literature, ¹H and ¹³C

NMR spectra have been used

to confirm the structure of

DMBQ and its synthetic

intermediates. Full spectral

data is available for viewing in

subscription-based databases.

[3]

Experimental Protocols
Representative Synthesis: Four-Step Synthesis from
Aniline
This protocol is based on an economical synthesis route reported in the literature, achieving a

68% overall yield.[3] This represents a viable method for laboratory-scale production.
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Workflow for the Synthesis of 2,6-Dimethoxy-1,4-Benzoquinone

Step 1: Bromination

Step 2: Deamination

Step 3: Methoxylation

Step 4: Oxidation

Aniline

Bromine
Aqueous HBr

1,3,5-Tribromoaniline

NaNO₂

H₃PO₂

1,3,5-Tribromobenzene

Sodium Methoxide
CuI, N,N-dimethylglycine

1,3,5-Trimethoxybenzene

Nitric Acid
(or other oxidizing agent)

2,6-Dimethoxy-1,4-Benzoquinone

Click to download full resolution via product page

Caption: Four-step synthesis of DMBQ from aniline.
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Step 1: Synthesis of 1,3,5-Tribromoaniline. Aniline is treated with bromine in an aqueous

hydrobromic acid solution to yield 1,3,5-tribromoaniline. The crude product is typically

purified by recrystallization from ethanol.[3]

Step 2: Synthesis of 1,3,5-Tribromobenzene. The amino group of 1,3,5-tribromoaniline is

removed via a deamination reaction. This is achieved by treating the aniline derivative with

sodium nitrite followed by hypophosphorous acid. The resulting 1,3,5-tribromobenzene can

be purified by recrystallization.[3]

Step 3: Synthesis of 1,3,5-Trimethoxybenzene. The three bromine atoms on the benzene

ring are substituted with methoxy groups. This nucleophilic aromatic substitution is carried

out using sodium methoxide in the presence of a copper(I) iodide catalyst and N,N-

dimethylglycine as a ligand. The product, 1,3,5-trimethoxybenzene, is purified from the

reaction mixture.[3]

Step 4: Synthesis of 2,6-Dimethoxy-1,4-benzoquinone. The final step involves the selective

oxidation of 1,3,5-trimethoxybenzene to the target quinone. This can be accomplished using

various oxidizing agents, such as nitric acid. The final product, 2,6-dimethoxy-1,4-
benzoquinone, is isolated and purified.[3]

Purification Protocol: Recrystallization
Purification of the final DMBQ product is crucial for ensuring high purity for biological and

chemical assays. Recrystallization is a standard and effective method.

Solvent Selection: Methanol is a commonly cited solvent for the recrystallization of DMBQ.[3]

Dissolution: Dissolve the crude DMBQ powder in a minimum amount of hot (near-boiling)

methanol with stirring. The solution should be saturated.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a

pre-warmed funnel with fluted filter paper to remove them.

Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Further cooling

in an ice bath can maximize crystal formation. Bright yellow needles of DMBQ should

precipitate from the solution.
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Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the collected crystals with a small amount of ice-cold methanol to remove

any remaining soluble impurities.

Drying: Dry the purified crystals under vacuum to remove all traces of the solvent. The

melting point of the dried crystals should be checked to confirm purity.

Biological Activity and Signaling Pathways
DMBQ exhibits a wide range of biological effects, primarily through the modulation of key

cellular signaling pathways. Its activities make it a compound of interest for therapeutic

development in oncology, metabolic disorders, and inflammatory diseases.[2][3][8]

Summary of Biological Activities

Biological Activities

2,6-Dimethoxy-1,4-Benzoquinone
(DMBQ)

Anti-Cancer Anti-Inflammatory Skeletal Muscle
Hypertrophy Anti-Microbial Anti-Adipogenic Haustorial Inducer

Contact Allergen

Click to download full resolution via product page

Caption: Key biological activities of DMBQ.

Modulation of the AKT/mTOR Signaling Pathway
A primary mechanism through which DMBQ exerts its effects, particularly in cancer and muscle

physiology, is the modulation of the PI3K/AKT/mTOR pathway. This pathway is a central

regulator of cell growth, proliferation, survival, and metabolism.

In the context of skeletal muscle, DMBQ has been shown to promote muscle growth

(hypertrophy). It achieves this by increasing the phosphorylation (activation) of AKT and mTOR.
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[3] Activated mTOR then phosphorylates its downstream targets, S6K and 4E-BP1, leading to

an increase in protein synthesis and muscle mass.[3]

Conversely, in non-small cell lung cancer (NSCLC) and gastric cancer cells, DMBQ has been

shown to inhibit this same pathway. By suppressing the phosphorylation of AKT and mTOR,

DMBQ halts the pro-proliferative signals, leading to reduced cancer cell growth and migration.

This dual, context-dependent activity highlights the complexity of DMBQ's mechanism of

action.

In Skeletal Muscle

In Cancer Cells (e.g., NSCLC)

DMBQ

AKT

 activates inhibits

mTOR

 activates  activates

S6K

 activates

4E-BP1

 activates

Cell Proliferation
& Migration

Protein Synthesis
Muscle Hypertrophy

Click to download full resolution via product page

Caption: DMBQ's dual role in modulating the AKT/mTOR pathway.
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Other Associated Pathways
p38 MAPK Pathway: In conjunction with inhibiting AKT/mTOR, DMBQ also suppresses the

activation of p38 Mitogen-Activated Protein Kinase (MAPK) in NSCLC cells, contributing to

its anti-migratory effects.

Mitochondrial Function: In skeletal muscle, DMBQ stimulates the expression of PGC1α, a

master regulator of mitochondrial biogenesis. This leads to increased mitochondrial DNA

content and enhanced oxidative phosphorylation, improving muscle performance.[3]

Anaerobic Glycolysis: In cancer cells, which often rely on anaerobic glycolysis for energy

(the Warburg effect), DMBQ can inhibit this metabolic pathway, leading to apoptosis.[8]

Conclusion
2,6-Dimethoxy-1,4-benzoquinone is a multifaceted compound with significant potential in

various fields of biomedical research. Its well-defined physical and chemical properties,

coupled with its potent and specific modulation of critical signaling pathways like AKT/mTOR,

make it a valuable tool for researchers and a promising scaffold for drug development. The

experimental protocols outlined in this guide provide a foundation for the synthesis and

purification of DMBQ, enabling further investigation into its therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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